CID 57469320
Description
CID 57469320 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. For example, this compound could represent a small organic molecule, as suggested by evidence discussing collision-induced dissociation (CID) techniques for structural elucidation in mass spectrometry (e.g., Figure 1 in evidence 6 and studies on sulfonamide fragmentation in evidence 18). Such compounds are often analyzed for applications in drug discovery, metabolomics, or environmental chemistry .
Properties
Molecular Formula |
C2HSn |
|---|---|
Molecular Weight |
143.74 g/mol |
InChI |
InChI=1S/C2H.Sn/c1-2;/h1H; |
InChI Key |
HAHPFEFPFLKJNZ-UHFFFAOYSA-N |
Canonical SMILES |
C#C[Sn] |
Origin of Product |
United States |
Preparation Methods
The synthesis of CID 57469320 involves specific synthetic routes and reaction conditions. The preparation method typically includes the grafting of two 4-ethoxycarbonylphenyl groups, which requires only two reaction steps. This synthetic route is efficient and suitable for industrial production, with a total reaction yield of over 60% .
Chemical Reactions Analysis
CID 57469320 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include chromic acid, which is a strong oxidizing agent . The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 57469320 has a wide range of scientific research applications. It is used in chemistry for the synthesis of other compounds and in biology for studying molecular interactions. In medicine, it is investigated for its potential therapeutic effects. Additionally, it has industrial applications in the production of various materials and chemicals .
Mechanism of Action
The mechanism of action of CID 57469320 involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes, thereby affecting biochemical processes within cells .
Comparison with Similar Compounds
Research Findings and Limitations
- Analytical Techniques : this compound’s structural elucidation would rely on mass spectrometry (e.g., LC-ESI-MS with CID fragmentation, as in evidence 13) and NMR, though these data are absent in the provided evidence .
- Gaps in Evidence: No direct studies on this compound were found. Comparative insights are extrapolated from analogous CIDs and fragmentation methodologies .
- Future Directions : Targeted synthesis and spectral analysis of this compound are needed to validate its properties and applications.
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